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Compound of Interest

Compound Name: 2-Bromo-3-chloroaniline

Cat. No.: B079519 Get Quote

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides critical safety protocols and logistical plans for the handling and

disposal of 2-Bromo-3-chloroaniline (CAS No: 96558-73-5). Adherence to these guidelines is

essential for ensuring personal safety and regulatory compliance in the laboratory.

Hazard Identification and Personal Protective
Equipment (PPE)
2-Bromo-3-chloroaniline is classified as a hazardous substance. It is harmful if swallowed,

causes skin and serious eye irritation, and may cause respiratory irritation.[1][2] Appropriate

personal protective equipment (PPE) must be worn at all times when handling this chemical.

Table 1: Personal Protective Equipment (PPE) Requirements
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Protection Type Minimum Requirement

Eye/Face
Tightly fitting safety goggles with side-shields

conforming to EN 166 (EU) or NIOSH (US).[1][2]

Skin

Chemical-impermeable gloves (inspect before

use) and fire/flame resistant, impervious

clothing.[1][2]

Respiratory

A full-face respirator is necessary if exposure

limits are exceeded or if irritation or other

symptoms are experienced.[1][2]

Physical and Chemical Properties
Understanding the physical and chemical properties of 2-Bromo-3-chloroaniline is crucial for

safe handling and storage.

Table 2: Physicochemical Data for 2-Bromo-3-chloroaniline

Property Value

Molecular Formula C₆H₅BrClN

Molecular Weight 206.47 g/mol [3]

Appearance Solid

Melting Point 41-43 °C[3]

Boiling Point 277 °C[3]

Density 1.7 g/cm³[3]

Storage Class 13 - Non Combustible Solids

Occupational Exposure Limits No data available[2]

Operational Plan: Step-by-Step Handling Protocol
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A systematic approach to handling 2-Bromo-3-chloroaniline is critical to minimize exposure

and prevent accidents. All operations should be conducted in a well-ventilated area, preferably

within a chemical fume hood.[4][5]

Experimental Workflow for Safe Handling
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Caption: Workflow for the safe handling of 2-Bromo-3-chloroaniline.
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Detailed Steps:

Preparation:

Designate a specific area for handling, such as a chemical fume hood, to ensure adequate

ventilation.[4][5][6]

Assemble and inspect all necessary PPE as detailed in Table 1.

Thoroughly review the Safety Data Sheet (SDS) before starting any work.[5][6]

Handling:

When weighing the solid, avoid generating dust.[1]

If dissolving, add the solid to the solvent slowly.

Conduct all manipulations within the designated, ventilated area.

Accidental Release Measures:

In case of a spill, evacuate personnel to a safe area.[1][6]

Avoid dust formation.[1]

Use personal protective equipment, including chemical impermeable gloves, during

cleanup.[1][6]

Collect the spilled material into a suitable, closed container for disposal.[1]

Disposal Plan
Proper disposal of 2-Bromo-3-chloroaniline and its containers is mandatory to prevent

environmental contamination and ensure regulatory compliance.

Waste Segregation and Disposal:

Do not dispose of 2-Bromo-3-chloroaniline down the drain.
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Collect waste containing this chemical in a designated, properly labeled, and sealed

container.

Keep halogenated waste streams separate from non-halogenated waste to facilitate proper

disposal.

Arrange for the disposal of the chemical waste through a licensed professional waste

disposal service.[1]

Decontamination:

All glassware and equipment that have been in contact with 2-Bromo-3-chloroaniline must

be thoroughly decontaminated before reuse or disposal.

Wash contaminated clothing before reuse.[1]

First-Aid Measures:

If swallowed: Get medical help. Rinse mouth.[1]

If on skin: Wash with plenty of water. If skin irritation occurs, get medical help. Take off

contaminated clothing and wash it before reuse.[1]

If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing.[1]

If inhaled: Remove person to fresh air and keep comfortable for breathing. Get medical help

if you feel unwell.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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